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Compound of Interest

8-Amino-2-(4-
Compound Name:
aminophenyl)chromen-4-one

Cat. No.: B171870

Disclaimer: A specific Safety Data Sheet (SDS) for 8-Amino-2-(4-aminophenyl)chromen-4-
one was not publicly available at the time of this writing. The following disposal procedures are
based on the safety data for structurally similar aromatic amino compounds and chromen-4-
one derivatives. Researchers, scientists, and drug development professionals must consult
their institution's Environmental Health and Safety (EHS) department for specific guidance and
to ensure compliance with all local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is critical to handle 8-Amino-2-(4-
aminophenyl)chromen-4-one with appropriate safety measures to minimize exposure. Based
on data for related compounds, this substance should be treated as potentially hazardous.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[1][2]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.[3]

e Avoid Dust Formation: Minimize the generation of dust when handling the solid material.[3][4]

o Spill Response: In the event of a spill, prevent dust from spreading. Carefully sweep up the
solid material or use an appropriate absorbent for solutions, and place it into a sealed,
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labeled container for disposal.[2]

Step-by-Step Disposal Protocol

The primary method for the disposal of 8-Amino-2-(4-aminophenyl)chromen-4-one and its
contaminated waste is through an approved hazardous waste disposal facility.

o Waste Identification and Segregation:
o Properly identify the waste as "8-Amino-2-(4-aminophenyl)chromen-4-one".

o Segregate the waste from other chemical waste streams to prevent potentially hazardous
reactions. Keep it separate from incompatible materials such as strong oxidizing agents
and acids.[1][5]

o Containerization:
o Place the waste material in a clearly labeled, sealed, and chemically compatible container.

o The label should include the chemical name, any known hazards (e.g., "Toxic," "Irritant"),
and the date of accumulation.

o Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[6]

o The storage area should be cool, dry, and well-ventilated, away from heat sources and
direct sunlight.[1]

e Disposal Request:

o Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste.

o Provide them with accurate information about the waste, including its composition and
guantity.
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» Disposal of Contaminated Materials:

o Any materials that have come into contact with 8-Amino-2-(4-aminophenyl)chromen-4-
one, such as gloves, weighing paper, and pipette tips, should be considered
contaminated.

o Dispose of these materials in the same manner as the chemical itself by placing them in
the designated hazardous waste container.[3]

Important Considerations:

e DO NOT dispose of 8-Amino-2-(4-aminophenyl)chromen-4-one down the drain or in the
regular trash.[1] Aromatic amines can be harmful to aquatic life.

o Always adhere to the specific hazardous waste disposal guidelines provided by your
institution and local regulatory agencies.[7]

Hazard Summary of Structurally Related
Compounds

Since no specific quantitative data for 8-Amino-2-(4-aminophenyl)chromen-4-one is
available, the following table summarizes the GHS hazard classifications for similar compounds
to provide an indication of potential risks.
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Hazard Classification

Related Compound
Example

Reference

Acute Toxicity, Oral (Category
4)

4-Amino-2,3-dimethyl-1-

phenyl-3-pyrazolin-5-one

Skin Corrosion/Irritation

(Category 2)

4-Amino-N-(2-

chlorophenyl)benzamide

[2]

Serious Eye Damage/Eye

Irritation (Category 2A)

4-Amino-N-(2-

chlorophenyl)benzamide

[2]

Skin Corrosion/Irritation
(Category 1B)

2-(4-Aminophenyl)ethylamine

[5]

Serious Eye Damage/Eye

Irritation (Category 1)

2-(4-Aminophenyl)ethylamine

[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 8-
Amino-2-(4-aminophenyl)chromen-4-one.
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Start: Handling 8-Amino-2-(4-aminophenyl)chromen-4-one

Wear Appropriate PPE:
- Gloves Handle in a Ventilated Area
- Goggles (e.g., Fume Hood)

- Lab Coat /

N\
N\ /
\/bﬁte Generatign

Waste Generated:
- Unused chemical
- Contaminated labware

Disposal IProcedure

Segregate Waste from
Incompatible Materials

:

Place in a Labeled, Sealed,
Chemically Compatible Container

:

Store in Designated
Satellite Accumulation Area (SAA)

Contact Institutional EHS

for Hazardous Waste Pickup

Final Disposal

Disposal by Approved

Hazardous Waste Facility

Click to download full resolution via product page

Disposal Workflow for 8-Amino-2-(4-aminophenyl)chromen-4-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

